BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to CAS Number
1548825-58-6

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

2-(Diethoxymethyl)-7-iodofuro[3,2-
Compound Name:
c]pyridine

Cat. No.: B11780818

Get Quote

\ J

A comprehensive search of chemical databases and scientific literature has revealed no
publicly available information for a compound with the CAS Registry Number 1548825-58-6.
This suggests that the compound associated with this identifier may be one of the following:

o Avery recently registered substance: The information may not have been disseminated into
public databases yet.

» A proprietary compound: Details regarding its properties and applications may be
confidential and not publicly disclosed.

e An incorrectly cited or typographical error: The CAS number provided may contain a mistake.

Without a confirmed chemical identity, it is not possible to provide a technical guide on its
properties, mechanism of action, or experimental protocols. Researchers and drug
development professionals are advised to verify the accuracy of the CAS number.

Should a corrected CAS number be provided, a comprehensive technical guide will be
generated, adhering to the highest standards of scientific integrity and providing detailed,
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actionable insights for research and development. The guide would typically be structured as
follows:

Part 1: Compound Identification and
Physicochemical Properties

This section would provide a definitive identification of the molecule, including its chemical
name, synonyms, molecular formula, and structure. A detailed table would summarize its key
physicochemical properties, such as molecular weight, solubility, pKa, and logP, which are
critical for designing experimental protocols.

Part 2: Mechanism of Action and Biological Activity

A thorough explanation of the compound's mechanism of action would be presented, supported
by data from in vitro and in vivo studies. This would include its primary molecular targets and
the signaling pathways it modulates. Diagrams generated using Graphviz would visually
represent these complex biological interactions.

Example Diagram: Hypothetical Kinase Inhibition Pathway
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Caption: A diagram illustrating the inhibitory action of a hypothetical compound on a kinase
signaling pathway.

Part 3: Synthesis and Formulation

This part of the guide would detail the synthetic route to the compound, providing a step-by-
step protocol for its preparation. Information on formulation strategies for preclinical and clinical
studies would also be included, addressing challenges related to solubility and bioavailability.

Part 4: Preclinical and Clinical Development

A summary of available preclinical data from relevant animal models would be presented,
focusing on efficacy, pharmacokinetics, and toxicology. If applicable, an overview of the clinical
trial landscape for the compound would be provided, including the targeted indications and
current trial status.
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Part 5: Experimental Protocols

This section would offer detailed, step-by-step methodologies for key in vitro and in vivo
experiments relevant to the compound's mechanism of action and therapeutic potential. These
protocols would be designed to be self-validating and include critical parameters and controls.

Example Experimental Workflow Diagram

Compound Treatment Incubation Cell Viability Assay Data Analysis
(Dose-Response) (24h, 48h, 72h) (e.g., MTT, CellTiter- Glo (IC50 Determination)
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Caption: A workflow for determining the in vitro cytotoxicity of a compound.

References

A comprehensive list of all cited scientific literature and database entries would be provided
with clickable URLSs for verification.

In conclusion, while a detailed guide for CAS number 1548825-58-6 cannot currently be
generated, the framework outlined above demonstrates the depth and quality of information
that would be provided upon successful identification of the compound.

e To cite this document: BenchChem. [An In-depth Technical Guide to CAS Number 1548825-
58-6]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11780818/docs#an-in-depth-technical-guide-to-cas-
number-1548825-58-6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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